Benzothiazol-6-yl-acetic acid methyl ester

• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: methyl 2-(1,3-benzothiazol-6-yl)acetate
• InChI: InChI=1S/C10H9NO2S/c1-13-10(12)5-7-2-3-8-9(4-7)14-6-11-8/h2-4,6H,5H2,1H3
• InChI Key: VQQJVQMXMDJNRZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC2=C(C=C1)N=CS2

Description

Benzothiazol-6-yl-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H9NO2S and its molecular weight is 207.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

SOCl2 (13.5 g, 114.0 mmol) was added dropwise to a stirred solution of benzothiazol-6-yl-acetic acid (20.0 g, 103.6 mmol) in 150 ml of methanol at 0° C. under N2. After stirring for 2 hours at room temperature the solvent was evaporated and the residue was diluted with ethyl acetate (150 ml). The mixture was washed with saturated sodium carbonate solution (100 ml×3) and brine (100 ml) and then concentrated in vacuo. The residue was purified by column chromatoghaphy eluting with ethyl acetate/petroleum ether (1:5) to return the title compound as a pale yellow oil (15.0 g, 71.5%).